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Compound of Interest

Compound Name: Abeprazan

Cat. No.: B605094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of Abeprazan (Fexuprazan)

and other acid-suppressing agents on serum gastrin levels, supported by experimental data

from various clinical studies. Abeprazan, a potassium-competitive acid blocker (P-CAB),

represents a newer class of drugs for managing acid-related gastrointestinal disorders.

Understanding its impact on gastrin physiology is crucial for evaluating its long-term safety and

efficacy profile in comparison to established treatments like proton pump inhibitors (PPIs) and

other P-CABs.

Comparative Analysis of Serum Gastrin Levels
The following table summarizes the quantitative effects of Abeprazan and alternative acid-

suppressing medications on serum gastrin levels as reported in different studies.
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Drug Class Drug Name Dosage
Treatment
Duration

Study
Population

Key
Findings on
Serum
Gastrin
Levels

P-CAB
Abeprazan

(Fexuprazan)

40 mg once

daily
8 weeks

Patients with

erosive

esophagitis

No significant

difference in

serum gastrin

levels

compared to

Esomeprazol

e 40 mg at

weeks 4 and

8.[1][2]

P-CAB Vonoprazan
10 mg once

daily
Over 4 years

Patients

receiving

long-term

therapy

Baseline

median

gastrin was

100 pg/mL;

levels

increased to

700-1200

pg/mL,

plateauing at

1.5 years.[1]

[3]

P-CAB Vonoprazan 20 mg 7 days
Healthy

volunteers

Serum

gastrin levels

were 504

pg/mL.[4]

P-CAB Tegoprazan Half-dose

(specific mg

not stated)

24 weeks Patients in

maintenance

treatment for

GERD

Significantly

lower gastrin

levels at

weeks 16 and

24 compared

to
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Lansoprazole

.[5][6]

P-CAB Revaprazan 200 mg/day 7 days
Healthy male

subjects

Serum

gastrin levels

were

significantly

higher.[7]

PPI
Esomeprazol

e

40 mg once

daily
8 weeks

Patients with

erosive

esophagitis

No significant

difference in

serum gastrin

levels

compared to

Fexuprazan

40 mg at

weeks 4 and

8.[1]

PPI Lansoprazole

Half-dose

(specific mg

not stated)

24 weeks

Patients in

maintenance

treatment for

GERD

Significantly

higher gastrin

levels at

weeks 16 and

24 compared

to

Tegoprazan.

[5][6]

PPI Rabeprazole 20 mg once

daily

8 days Healthy

Chinese Han

volunteers

Mean gastrin

AUC values

showed a

relative ratio

of 1.0, 1.5,

and 1.6 after

repeated

doses in

homozygous

extensive

metabolizers,
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heterozygous

extensive

metabolizers,

and poor

metabolizers,

respectively.

[3][8]

PPI

General

(Long-term

use)

Not specified Over 3 years

General

patient

population

Mean gastrin

levels rose to

one to three

times the

upper limit of

the normal

range (~100

pg/mL).[9]

Experimental Protocols
This section details the methodologies employed in key studies cited in this guide to assess the

impact of acid-suppressing drugs on serum gastrin.

Study Comparing Fexuprazan and Esomeprazole
Objective: To compare the efficacy and safety of fexuprazan with esomeprazole in patients

with erosive esophagitis.

Methodology: A randomized, controlled trial was conducted with Korean adult patients with

endoscopically confirmed erosive esophagitis. Participants were randomized to receive

either fexuprazan 40 mg or esomeprazole 40 mg once daily for eight weeks.

Data Collection: Serum gastrin levels were measured at week 4 and week 8 of the treatment

period.

Endpoint: The primary endpoint was the proportion of patients with healed erosive

esophagitis at week 8. Secondary endpoints included the healing rate at week 4 and a

comparison of serum gastrin levels between the two groups.[1]
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Long-Term Study of Vonoprazan
Objective: To clarify the long-term changes in serum gastrin levels and identify risk factors for

hypergastrinemia during vonoprazan therapy.

Methodology: A review of 48 patients who had been receiving vonoprazan 10 mg once daily

for more than one year.

Data Collection: Fasting serum gastrin levels were evaluated by radioimmunoassay. The

reference range for a normal gastrin level was 37-172 pg/ml.[1][3]

Study Comparing Tegoprazan and Lansoprazole
Objective: To evaluate the effect of tegoprazan on serum gastrin levels during maintenance

treatment for gastroesophageal reflux disease compared to lansoprazole.

Methodology: A prospective, randomized trial where patients who had completed initial

treatment were randomized to receive a half-dose of either tegoprazan or lansoprazole for

up to 24 weeks.

Data Collection: Serum gastrin levels were measured after the initial treatment and

monitored throughout the 24-week maintenance period.[5][6]

Visualizing the Mechanisms and Workflows
Signaling Pathway of Gastric Acid Secretion and
Inhibition
The following diagram illustrates the general mechanism of action for both PPIs and P-CABs,

including Abeprazan, in the regulation of gastric acid secretion and the subsequent feedback

loop involving gastrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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